Cas no 80407-71-2 (lysine butyrate)

• Product Name: lysine butyrate
• CAS No: 80407-71-2
• MF: C₁₀H₂₂N₂O₄
• MW: 234.292683124542
• CID: 985600
• PubChem ID: 133463
• Update Time: 2025-04-20

lysine butyrate Chemical and Physical Properties

Names and Identifiers

• lysine butyrate
• SCHEMBL2804436
• AKOS040752824
• (2S)-2,6-bis(azanyl)hexanoic acid; butanoic acid
• starbld0029069
• A840915
• 80407-71-2
• CHEBI:183668
• butanoic acid; (2S)-2,6-diaminohexanoic acid
• L-Lysine, monobutanoate
• DTXSID101001222
• L-Lysine compound with butyric acid (1:1)
• Butanoic acid--lysine (1/1)
• butanoic acid;(2S)-2,6-diaminohexanoic acid

• Inchi： 1S/C6H14N2O2.C4H8O2/c7-4-2-1-3-5(8)6(9)10;1-2-3-4(5)6/h5H,1-4,7-8H2,(H,9,10);2-3H2,1H3,(H,5,6)/t5-;/m0./s1
• InChI Key： RAQUISHGVNOAMH-JEDNCBNOSA-N
• SMILES： OC([C@H](CCCCN)N)=O.OC(CCC)=O

Computed Properties

• Exact Mass: 234.15795719g/mol
• Monoisotopic Mass: 234.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų